Cas no 852567-80-7 ((20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid)

(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid structure
852567-80-7 structure
Product Name:(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid
CAS No:852567-80-7
MF:C29H42O9
MW:534.63839006424
CID:2074586
PubChem ID:11191849
Update Time:2025-04-21

(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid Chemical and Physical Properties

Names and Identifiers

    • (20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid
    • 20-hydroxylucidenic acid P
    • 4-[(2S,5S,7R,9S,11R,14S,15R,16S)-16-(Acetyloxy)-5,9-dihydroxy-2,6,6,11,15-pentamethyl-12,17-dioxotetracyclo[8.7.0.0,.0,]heptadec-1(10)-en-14-yl]-4-hydroxypentanoate
    • 852567-80-7
    • 20-Hydroxylucidenate p
    • CHEBI:221307
    • 4-[(3S,5R,7S,10S,12S,13R,14R,17S)-12-acetyloxy-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-4-hydroxypentanoic acid
    • 4-((3S,5R,7S,10S,12S,13R,14R,17S)-12-acetyloxy-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta(a)phenanthren-17-yl)-4-hydroxypentanoic acid
    • 4-((2S,5S,7R,9S,11R,14S,15R,16S)-16-(Acetyloxy)-5,9-dihydroxy-2,6,6,11,15-pentamethyl-12,17-dioxotetracyclo(8.7.0.0,.0,)heptadec-1(10)-en-14-yl)-4-hydroxypentanoate
    • Inchi: 1S/C29H42O9/c1-14(30)38-24-23(36)22-21(15(31)12-16-25(2,3)18(32)8-10-26(16,22)4)29(7)19(33)13-17(28(24,29)6)27(5,37)11-9-20(34)35/h15-18,24,31-32,37H,8-13H2,1-7H3,(H,34,35)
    • InChI Key: FFMHRFMHJKVBHE-UHFFFAOYSA-N
    • SMILES: CC(OC1C2(C(C(CC2C(CCC(=O)O)(O)C)=O)(C)C2C(CC3C(C=2C1=O)(C)CCC(O)C3(C)C)O)C)=O

Computed Properties

  • Exact Mass: 534.28288291Da
  • Monoisotopic Mass: 534.28288291Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 6
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.946
  • Topological Polar Surface Area: 158Ų

(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid Related Literature

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